Cas no 88988-13-0 (Thiomorpholine, 2-dodecyl-)
Thiomorpholine, 2-dodecyl- structure
Product Name:Thiomorpholine, 2-dodecyl-
CAS No:88988-13-0
MF:C16H33NS
MW:271.504923582077
CID:617030
PubChem ID:71321248
Update Time:2025-04-19
Thiomorpholine, 2-dodecyl- Chemical and Physical Properties
Names and Identifiers
-
- Thiomorpholine, 2-dodecyl-
- 2-dodecylthiomorpholine
- 88988-13-0
- DTXSID20751087
-
- Inchi： 1S/C16H33NS/c1-2-3-4-5-6-7-8-9-10-11-12-16-15-17-13-14-18-16/h16-17H,2-15H2,1H3
- InChI Key： XPBRQULQNAAEDL-UHFFFAOYSA-N
- SMILES： S1CCNCC1CCCCCCCCCCCC
Computed Properties
- Exact Mass: 271.23337123g/mol
- Monoisotopic Mass: 271.23337123g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 11
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.4
- Topological Polar Surface Area: 37.3Ų
Thiomorpholine, 2-dodecyl- Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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